Cobalt(2+);hydron;2-hydroxypropane-1,2,3-tricarboxylate

• CAS No.: 18727-04-3
• Molecular Formula: C6H6CoO7
• Molecular Weight: 249.04 g/mol
• IUPAC Name: 2-(carboxymethyl)-2-hydroxybutanedioate;cobalt(2+)
• InChI: InChI=1S/C6H8O7.Co/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);/q;+2/p-2
• InChI Key: FDTVUHQHHXTXLW-UHFFFAOYSA-L
• SMILES: C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Co+2]
• Isomeric SMILES: C(C(=O)[O-])C(CC(=O)[O-])(C(=O)O)O.[Co+2]
• Canonical SMILES: C(C(=O)O)C(CC(=O)[O-])(C(=O)[O-])O.[Co+2]
• Pictograms: Corrosive; Irritant; Health Hazard; Environmental Hazard
• Synonyms: cobalt(2+) hydrogen citrate

Description

Cobalt(2+);hydron;2-hydroxypropane-1,2,3-tricarboxylate: is a coordination compound with the molecular formula C6H5CoO7 . This compound is known for its unique chemical properties and potential applications in various scientific fields. It consists of a cobalt ion coordinated with a citrate ligand, which is derived from citric acid.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Cobalt(2+);hydron;2-hydroxypropane-1,2,3-tricarboxylate typically involves the reaction of cobalt salts, such as cobalt(II) chloride or cobalt(II) sulfate, with citric acid in an aqueous solution. The reaction is usually carried out under controlled pH conditions to ensure the proper formation of the complex. The general reaction can be represented as follows:

$$\text{CoCl}_2 + \text{C}_6\text{H}_8\text{O}_7 \rightarrow \text{C}_6\text{H}_5\text{CoO}_7 + 2\text{HCl}$$CoCl2​+C6​H8​O7​→C6​H5​CoO7​+2HCl

Industrial Production Methods: In industrial settings, the production of this compound may involve large-scale batch reactors where cobalt salts and citric acid are mixed in precise stoichiometric ratios. The reaction mixture is then subjected to controlled heating and stirring to facilitate the formation of the desired complex. The product is typically isolated through filtration and purification processes.

Chemical Reactions Analysis

Types of Reactions: Cobalt(2+);hydron;2-hydroxypropane-1,2,3-tricarboxylate undergoes various chemical reactions, including:

Oxidation: The cobalt ion in the complex can undergo oxidation reactions, leading to the formation of higher oxidation states.

Reduction: The compound can also participate in reduction reactions, where the cobalt ion is reduced to a lower oxidation state.

Substitution: Ligand substitution reactions can occur, where the citrate ligand is replaced by other ligands.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and hydrazine are often used.

Substitution: Ligand exchange can be facilitated by using chelating agents like ethylenediaminetetraacetic acid (EDTA).

Major Products Formed:

Oxidation: Higher oxidation state cobalt complexes.

Reduction: Lower oxidation state cobalt complexes.

Substitution: New coordination complexes with different ligands.

Scientific Research Applications

Cobalt(2+);hydron;2-hydroxypropane-1,2,3-tricarboxylate has a wide range of applications in scientific research, including:

Chemistry: Used as a catalyst in various chemical reactions, including oxidation and reduction processes.

Biology: Investigated for its potential role in enzyme mimetics and as a model compound for studying metalloenzymes.

Medicine: Explored for its potential therapeutic applications, including as an antimicrobial agent and in cancer treatment.

Industry: Utilized in the production of cobalt-based materials and as a stabilizer in certain industrial processes.

Mechanism of Action

The mechanism of action of Cobalt(2+);hydron;2-hydroxypropane-1,2,3-tricarboxylate involves its ability to coordinate with various biological molecules and metal ions. The cobalt ion can interact with enzymes and proteins, potentially altering their activity and function. The citrate ligand provides stability to the complex and facilitates its interactions with other molecules.

Comparison with Similar Compounds

• Cobalt(2+);hydron;2-hydroxypropane-1,2-dicarboxylate
• Cobalt(2+);hydron;2-hydroxypropane-1,3-dicarboxylate
• Cobalt(2+);hydron;2-hydroxypropane-1,2,3,4-tetracarboxylate

Uniqueness: Cobalt(2+);hydron;2-hydroxypropane-1,2,3-tricarboxylate is unique due to its specific coordination environment and the stability provided by the citrate ligand. This stability makes it particularly useful in various applications, including catalysis and biomedical research.